Cas no 321884-36-0 (1H-Indole-2,5-diol)

• Product Name: 1H-Indole-2,5-diol
• CAS No: 321884-36-0
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 301375
• PubChem ID: 45082883
• Update Time: 2025-04-19

1H-Indole-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,5-diol
• 1H-Indole-2,5-diol (9CI)
• 321884-36-0
• 2,5-Dihydroxyindole
• CHEMBL2063295
• DTXSID40665354
• SCHEMBL2454392
• 1H-Indole-2,5-diol(9ci)

• Inchi： 1S/C8H7NO2/c10-6-1-2-7-5(3-6)4-8(11)9-7/h1-4,9-11H
• InChI Key： WCMNKJSRZUKXDL-UHFFFAOYSA-N
• SMILES： OC1=CC2C=C(C=CC=2N1)O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 56.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles